N-(2-Methylphenyl)-2-[(2-phenyl-5H-12-oxa-1,3-diazatetraphen-4-YL)sulfanyl]acetamide

• IUPAC Name: N-(2-methylphenyl)-2-[(14-phenyl-11-oxa-13,15-diazatetracyclo[8.8.0.02,7.012,17]octadeca-1(10),2,4,6,8,12(17),13,15-octaen-16-yl)sulfanyl]acetamide
• InChI: InChI=1S/C30H23N3O2S/c1-19-9-5-8-14-25(19)31-27(34)18-36-30-24-17-23-22-13-7-6-10-20(22)15-16-26(23)35-29(24)32-28(33-30)21-11-3-2-4-12-21/h2-16H,17-18H2,1H3,(H,31,34)
• InChI Key: RWIFSFWSYPVZPF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)CSC2=NC(=NC3=C2CC4=C(O3)C=CC5=CC=CC=C45)C6=CC=CC=C6
• Molecular Formula: C30H23N3O2S
• Molecular Weight: 489.6 g/mol

Description

N-(2-Methylphenyl)-2-[(2-phenyl-5H-12-oxa-1,3-diazatetraphen-4-YL)sulfanyl]acetamide is a useful research compound. Its molecular formula is C30H23N3O2S and its molecular weight is 489.59. The purity is usually 95%.
BenchChem offers high-quality N-(2-Methylphenyl)-2-[(2-phenyl-5H-12-oxa-1,3-diazatetraphen-4-YL)sulfanyl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-Methylphenyl)-2-[(2-phenyl-5H-12-oxa-1,3-diazatetraphen-4-YL)sulfanyl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Applications

• Synthesis and Evaluation of Thiazolidin-4-One Derivatives : A series of compounds with structural similarities, focusing on antimicrobial activity, were synthesized and evaluated for their potential against various bacterial and fungal strains. These studies reveal insights into structure-activity relationships and the potential of such compounds in antimicrobial applications (Baviskar, Khadabadi, & Deore, 2013).

Anticancer and Pharmacological Applications

• BPTES Analogs as Glutaminase Inhibitors : Research on BPTES analogs, which share a sulfanyl acetamide structure, highlights their role as potent and selective allosteric inhibitors of kidney-type glutaminase, an enzyme crucial for cancer cell metabolism. This demonstrates the potential of sulfanyl acetamide derivatives in the development of anticancer therapeutics (Shukla et al., 2012).

Antioxidant, Analgesic, and Anti-inflammatory Applications

• Computational and Pharmacological Evaluation of Heterocyclic Derivatives : Studies on heterocyclic derivatives including oxadiazole and pyrazole novel derivatives demonstrate a range of biological activities, such as antioxidant, analgesic, and anti-inflammatory actions. This suggests the potential utility of structurally related compounds in therapeutic applications (Faheem, 2018).

Chemical Synthesis and Characterization

• Synthesis and Characterization of Sulfanilamide Derivatives : Research involving the synthesis and detailed characterization of sulfanilamide derivatives, including N-substituted acetamides, provides insights into the chemical properties and potential applications of these compounds in various fields (Lahtinen et al., 2014).